Cas no 1299489-01-2 (1-(Piperidin-4-yl)-1H-indazol-5-amine)

• Product Name: 1-(Piperidin-4-yl)-1H-indazol-5-amine
• CAS No: 1299489-01-2
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 1095180
• PubChem ID: 67194676
• Update Time: 2025-07-16

1-(Piperidin-4-yl)-1H-indazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(Piperidin-4-yl)-1H-indazol-5-amine
• 1-piperidin-4-ylindazol-5-amine
• SCHEMBL1871485
• GOGNXOJOGHXHEF-UHFFFAOYSA-N
• 1299489-01-2

• Inchi： 1S/C12H16N4/c13-10-1-2-12-9(7-10)8-15-16(12)11-3-5-14-6-4-11/h1-2,7-8,11,14H,3-6,13H2
• InChI Key： GOGNXOJOGHXHEF-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2C=N1)N)C1CCNCC1

Computed Properties

• Exact Mass: 216.137496527g/mol
• Monoisotopic Mass: 216.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1-(Piperidin-4-yl)-1H-indazol-5-amine

Introduction to 1-(Piperidin-4-yl)-1H-indazol-5-amine (CAS No. 1299489-01-2)

1-(Piperidin-4-yl)-1H-indazol-5-amine is a significant compound in the realm of pharmaceutical chemistry, featuring a unique structural framework that has garnered considerable attention from researchers and drug developers. This heterocyclic amine, characterized by its piperidine and indazole moieties, represents a promising scaffold for the discovery of novel therapeutic agents. The compound’s molecular structure, annotated by its Chemical Abstracts Service (CAS) number 1299489-01-2, underscores its distinct chemical identity and potential applications in medicinal chemistry.

The pharmacological relevance of 1-(Piperidin-4-yl)-1H-indazol-5-amine stems from its ability to interact with biological targets in a manner that modulates various disease pathways. Recent advancements in drug design have highlighted the utility of indazole derivatives in addressing a spectrum of therapeutic challenges, particularly in oncology and neurology. The presence of the piperidine ring enhances the compound’s solubility and bioavailability, making it an attractive candidate for further pharmacokinetic optimization.

In the context of contemporary research, 1-(Piperidin-4-yl)-1H-indazol-5-amine has been explored as a potential lead compound for the development of kinase inhibitors. Kinases play a pivotal role in signal transduction cascades, and their dysregulation is implicated in numerous pathological conditions, including cancer. Studies have demonstrated that indazole-based molecules can selectively inhibit specific kinases by binding to their active sites, thereby disrupting aberrant signaling networks. The piperidine substituent further contributes to this interaction by providing steric and electronic properties that enhance binding affinity.

Moreover, the structural versatility of 1-(Piperidin-4-yl)-1H-indazol-5-amine allows for modifications that can fine-tune its pharmacological profile. Researchers have employed structure-based drug design strategies to optimize the compound’s activity against target enzymes while minimizing off-target effects. These efforts have led to the identification of analogs with improved selectivity and reduced toxicity, which are critical factors in drug development pipelines.

The synthesis of 1-(Piperidin-4-yl)-1H-indazol-5-amine involves multi-step organic reactions that highlight the ingenuity of synthetic chemists in constructing complex molecular architectures. The process typically begins with the formation of the indazole core, followed by functionalization at the 5-position with an amine group. Subsequent introduction of the piperidine moiety completes the structural framework. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable synthetic routes, aligning with global efforts to reduce environmental impact.

Preclinical studies have provided preliminary insights into the biological activity of 1-(Piperidin-4-yl)-1H-indazol-5-amine, revealing its potential as an antineoplastic agent. In vitro assays have shown that the compound exhibits inhibitory effects on certain cancer cell lines by interfering with key molecular pathways involved in cell proliferation and survival. These findings warrant further investigation into its clinical applicability through preclinical models and eventually human trials.

The integration of computational chemistry has accelerated the evaluation of 1-(Piperidin-4-yl)-1H-indazol-5-amine’s pharmacological properties. Molecular docking simulations and quantum mechanical calculations allow researchers to predict binding affinities and metabolic stability with high precision. Such computational tools are indispensable in modern drug discovery, as they enable rapid screening of large libraries of compounds and identification of promising candidates for experimental validation.

Future directions in the study of 1-(Piperidin-4-yl)-1H-indazol-5-am ine include exploring its potential in combination therapies, where it may synergize with other agents to enhance therapeutic outcomes. Additionally, investigating its role in neurological disorders is an emerging area of interest, given the structural similarities between indazole derivatives and known neurotransmitter receptors. Such explorations could uncover novel therapeutic modalities for conditions like Alzheimer’s disease or Parkinson’s disease.

The regulatory landscape for pharmaceutical compounds like 1-(Piperidin -4 -yl)- 1 H -indazol -5 -amine is stringent but well-established, ensuring that only safe and effective drugs reach market approval. Compliance with Good Manufacturing Practices (GMP) and rigorous toxicological assessments are mandatory before any clinical deployment can occur. This regulatory framework safeguards public health while fostering innovation in drug development.

In summary, 1-(Piperidin -4 -yl)- 1 H -indazol -5 -amine (CAS No. 1299489 -01 -2) represents a compelling example of how structural innovation in pharmaceutical chemistry can yield compounds with significant therapeutic potential. Its unique combination of chemical features positions it as a valuable asset in ongoing research efforts aimed at addressing unmet medical needs across multiple disease domains.